Cas no 87998-08-1 (7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-)

7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)- structure
87998-08-1 structure
Product Name:7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-
CAS No:87998-08-1
MF:C17H24O2
MW:260.371265411377
CID:648992
PubChem ID:13149355
Update Time:2025-04-19

7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 7-Octene-1,5-diol, 1-phenyl-5-(2-propenyl)-
    • 1-phenyl-5-prop-2-enyloct-7-ene-1,5-diol
    • DTXSID30522164
    • 1-PHENYL-5-(PROP-2-EN-1-YL)OCT-7-ENE-1,5-DIOL
    • 87998-08-1
    • Inchi: 1S/C17H24O2/c1-3-12-17(19,13-4-2)14-8-11-16(18)15-9-6-5-7-10-15/h3-7,9-10,16,18-19H,1-2,8,11-14H2
    • InChI Key: JZHFHQRGOXEVRD-UHFFFAOYSA-N
    • SMILES: OC(CC=C)(CC=C)CCCC(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 260.177630004g/mol
  • Monoisotopic Mass: 260.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.5Ų
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